Cas no 101420-88-6 (4-iodo-3-nitrobenzaldehyde)

4-iodo-3-nitrobenzaldehyde structure
4-iodo-3-nitrobenzaldehyde structure
Product Name:4-iodo-3-nitrobenzaldehyde
CAS No:101420-88-6
MF:C7H4INO3
MW:277.016034126282
CID:3040972
PubChem ID:53418136
Update Time:2025-07-30

4-iodo-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-iodo-3-nitrobenzaldehyde
    • 4-iodo-3-nitro-benzaldehyde; 4-Jod-3-nitro-benzaldehyd
    • 101420-88-6
    • EN300-7866956
    • SCHEMBL17073483
    • Inchi: 1S/C7H4INO3/c8-6-2-1-5(4-10)3-7(6)9(11)12/h1-4H
    • InChI Key: AHNAQEPCTSTDQS-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C=O)C=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 276.92400
  • Monoisotopic Mass: 276.92359Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 62.89000
  • LogP: 2.53510

4-iodo-3-nitrobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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101420-88-6 97%
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